2-Benzothiazol-2-yl-2-methylpropionitrile
Overview
Description
2-Benzothiazol-2-yl-2-methylpropionitrile is a chemical compound with the molecular formula C11H10N2S . It has an average mass of 202.275 Da and a monoisotopic mass of 202.056473 Da .
Synthesis Analysis
The synthesis of this compound and its derivatives involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of this compound consists of 11 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 1 sulfur atom .Scientific Research Applications
Environmental Impact and Degradation
Benzothiazole compounds, including derivatives like 2-Benzothiazol-2-yl-2-methylpropionitrile, have been studied for their environmental impact, especially in industrial wastewater contexts. A study highlighted their presence as degradation products of fungicides in tannery wastewater, underscoring concerns about their limited biodegradability and potential aquatic toxicity. This has implications for environmental pollution and ecological harm (Reemtsma, Fiehn, Kalnowski, & Jekel, 1995).
Antitumor Applications
A significant area of research for benzothiazole derivatives is their application in antitumor therapy. Several studies have focused on the development of benzothiazole-based compounds as antitumor agents, revealing mechanisms like selective uptake into tumor cells, induction of cytochrome P450 enzymes, and formation of DNA adducts leading to cell death. This research has identified specific benzothiazole derivatives as potential clinical candidates for cancer treatment (Bradshaw & Westwell, 2004), (Bradshaw et al., 2002).
Synthesis and Characterization
The synthesis and characterization of benzothiazole derivatives are crucial for exploring their potential in various applications. Studies have been conducted on the synthesis of different benzothiazole-imino-benzoic acid ligands and their metal complexes, revealing antimicrobial activities against various bacterial strains. This highlights the versatility of benzothiazole compounds in creating new pharmacologically active agents (Mishra et al., 2019).
Antimicrobial and Antiparasitic Properties
Benzothiazole derivatives have demonstrated significant antimicrobial and antiparasitic properties. Studies have shown that certain benzothiazole compounds possess antiproliferative activity against parasites like Leishmania infantum and Trichomonas vaginalis, indicating their potential as antiparasitic agents (Delmas et al., 2002).
Biological Evaluation for Chemotherapeutics
Research on benzothiazole-based compounds extends to their potential as chemotherapeutics. These compounds, often synthesized with various substituents, have been evaluated for their biological activities, including anticancer properties. The range of pharmacological activities suggests a promising future for benzothiazole derivatives in drug discovery (Elgemeie, Azzam, & Osman, 2020).
Properties
IUPAC Name |
2-(1,3-benzothiazol-2-yl)-2-methylpropanenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2S/c1-11(2,7-12)10-13-8-5-3-4-6-9(8)14-10/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWNMCRPDVLARDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#N)C1=NC2=CC=CC=C2S1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00653010 | |
Record name | 2-(1,3-Benzothiazol-2-yl)-2-methylpropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00653010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66277-05-2 | |
Record name | 2-(1,3-Benzothiazol-2-yl)-2-methylpropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00653010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.